Cas no 857530-80-4 (3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

857530-80-4 structure

Product Name:3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:857530-80-4

MF:C₁₁H₁₉BN₂O₂

MW:222.091762781143

MDL:MFCD05663852

CID:69033

PubChem ID:16217713

Update Time:2024-10-26

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 3,5-DIMETHYL-1H-PYRAZOLE-4-BORONIC ACID, PINACOL ESTER
- 3,5-Dimethyl-pyrazole-4-boronic acid
- 3,5-DIMETHYLPYRAZOLE-4-BORONIC ACID PINACOL ESTER
- 3,5-dimethylpyrazole-4-boronic
- 3,5-DiMethylpyrazole-4-boronic acid
- 3,5-Dimethylpyrazole-4-Boronic Acid, Pinacol Ester
- 3,5-DIMETHYLPYRAZOLE-4-BORONIC ACID,PINACOL ESTER
- GNUDAJTUCJEBEI-UHFFFAOYSA-N
- ZXBA000130
- BCP12566
- SBB096250
- OR2255
- KM2358
- 3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,
- 3,5-Dimethylpyrazole-4-boronic acid pinacol ester
- 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
- (3,5-Dimethyl-1H-pyrazol-4-yl)boronic acid pinacol ester
- 2-(3,5-Dimethyl-1H-pyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- AKOS015894402
- 857530-80-4
- SY025024
- 3,5-Dimethylpyrazole-4-boronic acid pinacol ester, 97%
- 3,5-Dimethyl-4-pyrazoleboronic acid pinacol ester
- Z1696846954
- 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1 H-pyrazole
- MFCD05663852
- J-511364
- SCHEMBL113781
- EN300-208833
- CS-W004017
- 3 pound not5-Dimethyl-4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)-1H-pyrazole
- DTXSID80584510
- 3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazole
- GS-6625
- AB21953
- MDL： MFCD05663852
- Inchi： 1S/C11H19BN2O2/c1-7-9(8(2)14-13-7)12-15-10(3,4)11(5,6)16-12/h1-6H3,(H,13,14)
- InChI Key： GNUDAJTUCJEBEI-UHFFFAOYSA-N
- SMILES： N1=C(C)C(B2OC(C)(C)C(C)(C)O2)=C(C)N1

Computed Properties

Exact Mass: 222.15400
Monoisotopic Mass: 222.1539580 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.1
Molecular Weight: 222.09

Experimental Properties

Color/Form: No data available
Density: 1.1±0.1 g/cm3
Melting Point: 163-168 °C (lit.)
Boiling Point: 364.5±42.0 °C at 760 mmHg
Flash Point: 174.3±27.9 °C
Refractive Index: 1.488
PSA: 47.14000
LogP: 1.32570

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： S26
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R36/38

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF562-25g	3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	97%	25g	2391CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF562-1g	3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	97%	1g	120.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF562-250mg	3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	97%	250mg	70CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF562-5g	3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	97%	5g	472.0CNY	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D844634-1g	3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	97%	1g	114.30	2021-05-17
Fluorochem	222885-1g	3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	95%	1g	￡50.00	2022-03-01
Fluorochem	222885-5g	3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	95%	5g	￡151.00	2022-03-01
Fluorochem	222885-10g	3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	95%	10g	￡277.00	2022-03-01
Fluorochem	222885-25g	3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	95%	25g	￡451.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF562-20g	3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	857530-80-4	97%	20g	1343.0CNY	2021-08-04

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Production Method 1

73183-34-3

67-51-6

857530-80-4

Reaction Conditions

1.1 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 1 h, 80 °C
1.2 Solvents: Tetrahydrofuran ; 21 h, 80 °C
1.3 Solvents: Diethyl ether , Water

Reference

Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism

Larsen, Matthew A.; et al, Journal of the American Chemical Society, 2014, 136(11), 4287-4299

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (857530-80-4)

3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:857530-80-4)3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Order Number:A863446

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:41

Price ($):269.0

Email:sales@amadischem.com

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